Cas no 1823389-58-7 (tert-Butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate
• CAS No: 1823389-58-7
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD28119190
• CID: 4621287
• Update Time: 2025-05-23

tert-Butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate
• YXC38958
• 1-Boc 4-Methyl-3-hydroxy-4-(hydroxymethyl)piperidine

• MDL： MFCD28119190
• Inchi： 1S/C12H23NO4/c1-11(2,3)17-10(16)13-6-5-12(4,8-14)9(15)7-13/h9,14-15H,5-8H2,1-4H3
• InChI Key： CXODPZFUKWVRQT-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CCC1(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.1
• Topological Polar Surface Area: 70

Additional information on tert-Butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate

Introduction to Tert-Butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS No. 1823389-58-7)

Tert-butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS No. 1823389-58-7) is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of tert-butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate encompasses a piperidine ring substituted with hydroxymethyl and hydroxy groups, further modified by a tert-butyl moiety. This configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, the pharmaceutical industry has shown increasing interest in piperidine derivatives due to their potential as pharmacophores in drug design. The compound’s ability to serve as a building block for more complex molecules has been leveraged in the synthesis of small-molecule drugs targeting various diseases. Notably, researchers have explored its utility in developing treatments for neurological disorders, where the piperidine scaffold is known to interact favorably with biological targets.

One of the most compelling aspects of tert-butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate is its versatility in chemical modifications. The hydroxymethyl and hydroxy groups provide multiple sites for functionalization, allowing chemists to tailor the compound’s properties for specific applications. This flexibility has been exploited in the synthesis of prodrugs and drug delivery systems, where precise control over molecular structure is essential for optimizing bioavailability and therapeutic efficacy.

The compound’s stability under various conditions makes it suitable for industrial-scale production and application. Its resistance to degradation under standard storage conditions ensures consistent quality and performance in both research and commercial settings. This reliability has made it a preferred choice for academic institutions and pharmaceutical companies alike.

Recent studies have highlighted the potential of tert-butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate in modulating enzyme activity and protein interactions. Researchers have demonstrated its role as an inhibitor in several enzymatic pathways, suggesting its therapeutic potential in addressing metabolic disorders. Additionally, its interaction with cellular receptors has been investigated for potential applications in oncology and immunology.

The synthesis of tert-butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve high yields and purity. These methodologies underscore the compound’s complexity and the expertise required for its production.

The growing body of research on piperidine derivatives continues to expand the applications of compounds like tert-butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate. Ongoing clinical trials are exploring its efficacy in treating conditions ranging from neurodegenerative diseases to inflammatory disorders. The compound’s unique structural features make it a promising candidate for further development into novel therapeutics.

In conclusion, tert-butyl 3-hydroxy-4-(hydroxymethyl)-4-methylpiperidine-1-carboxylate represents a significant advancement in chemical pharmaceuticals. Its structural versatility, stability, and potential therapeutic applications position it as a cornerstone in ongoing research efforts. As scientific understanding progresses, this compound is expected to play an increasingly vital role in the development of next-generation medications.